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Compound of Interest

2-Bromo-1-tert-butyl-4-
Compound Name: ,
nitrobenzene

Cat. No.: B1267598

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromo-1-tert-butyl-
4-nitrobenzene (CAS No: 6310-17-4). The information herein is compiled from safety data
sheets and regulatory guidelines to ensure safe laboratory practices.

Chemical Identification and Physical Properties
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Property Value Source
2-bromo-1-tert-butyl-4-
IUPAC Name ) --INVALID-LINK--
nitrobenzene
Molecular Formula C10H12BrNO2 --INVALID-LINK--
Molecular Weight 258.11 g/mol --INVALID-LINK--
Melting Point 93-94 °C --INVALID-LINK--
Boiling Point 298 °C at 760 mmHg --INVALID-LINK--
Not explicitly stated, but
Appearance related compounds are off- --INVALID-LINK--
white to brown powders.
The tert-butyl group enhances
solubility in nonpolar solvents.
Nitrobenzene, a related
- _ . , --INVALID-LINK--, --INVALID-
Solubility compound, is readily soluble in

most organic solvents like
ethanol, ether, and benzene,

with low solubility in water.

LINK--

Hazard Identification and Classification

2-Bromo-1-tert-butyl-4-nitrobenzene is classified as hazardous. The following table

summarizes its GHS classification.[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory

irritation
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GHS Pictograms:

laalt text

Signal Word: Warning

Safe Handling and Personal Protective Equipment

(PPE)

A systematic approach to handling this chemical is crucial to minimize exposure.

Caption: A stepwise workflow for the safe handling of 2-Bromo-1-tert-butyl-4-nitrobenzene.

Personal Protective Equipment (PPE):

Body Part Recommended Protection Specifications/Standards
) Conforming to OSHA 29 CFR

Chemical safety goggles or a

Eyes/Face ) 1910.133 or European
face shield.

Standard EN166.

Chemical-resistant gloves

Skin (e.g., nitrile rubber) and a lab Inspect gloves before use.

coat.

Respiratory

Use in a well-ventilated area. If
dust is generated or ventilation
is inadequate, a NIOSH/MSHA
or European Standard EN 149
approved respirator is

recommended.

Follow OSHA respirator
regulations in 29 CFR
1910.134.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Rinse mouth.
Call a POISON CENTER or doctor.

Move to fresh air.
Keep at rest.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Seek Medical Attention
if symptoms persist or you feel unwell.

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you
feel unwell.[2]

Inhalation

Wash with plenty of soap and water. If skin
) irritation occurs, get medical advice/attention.
Skin Contact . .
Take off contaminated clothing and wash before

reuse.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Call a POISON CENTER or doctor/physician if

Ingestion )
you feel unwell. Rinse mouth.[2]
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Storage and Disposal

Storage:

Store in a well-ventilated place.[2]

Keep container tightly closed.[2]

Store locked up.[2]

Store in a dry, cool place.[3]

Store away from incompatible materials such as strong oxidizing agents.[2][4]
Disposal:
» Dispose of contents/container to an approved waste disposal plant.[2]

o Waste is classified as hazardous. Dispose of in accordance with local, regional, and national
regulations.[5]

Firefighting and Accidental Release Measures

Firefighting:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]
» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

e Hazardous Combustion Products: May include nitrogen oxides, carbon monoxide, carbon
dioxide, and hydrogen bromide.[2][6]

Accidental Release:

» Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal
protective equipment and ensure adequate ventilation.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[3]
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o Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed
containers.[3]

Experimental Protocols for Toxicity Assessment

The following are summaries of OECD guidelines for assessing the toxicity of chemicals like 2-
Bromo-1-tert-butyl-4-nitrobenzene.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)

This method is designed to assess the acute oral toxicity of a substance without using mortality
as the primary endpoint.

e Principle: A stepwise procedure where groups of animals of a single sex (usually female rats)
are dosed at fixed dose levels (5, 50, 300, and 2000 mg/kg).[1] The aim is to identify a dose
that produces evident toxicity without mortality.[1]

 Sighting Study: An initial study with single animals is conducted to determine the appropriate
starting dose for the main study.[1]

e Main Study: Groups of animals are dosed at the selected starting dose. Depending on the
outcome (presence or absence of toxicity), further groups may be dosed at higher or lower
fixed doses.[7]

o Observations: Animals are observed for a minimum of 14 days for signs of toxicity.[8] Body
weight is measured weekly.[7] A gross necropsy is performed on all animals at the end of the
study.[7]

Acute Dermal Toxicity - OECD Guideline 402

This guideline details the procedure for assessing the potential adverse effects of a substance
following a single, short-term dermal exposure.

e Principle: The test substance is applied to a small area of the skin of an animal (typically a
rat, rabbit, or guinea pig) for 24 hours.[9]
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» Procedure: A stepwise procedure is used, often starting with a limit test at a high dose to
determine if the substance has low toxicity.[10] If toxicity is observed, a full study with
multiple dose levels is conducted.[10]

o Observations: Animals are observed for at least 14 days for signs of toxicity and mortality.
[10] Body weights are recorded, and a gross necropsy is performed on all animals.[10]

Acute Inhalation Toxicity - OECD Guideline 403

This guideline is used to evaluate the health hazards of a substance upon inhalation.

o Principle: Animals (usually rats) are exposed to the test substance as a gas, vapor, or
aerosol in a dynamic inhalation chamber for a defined period (typically 4 hours).[11][12]

e Protocols: Two main protocols are described: a traditional LC50 (median lethal
concentration) test and a Concentration x Time (C x T) protocol.[12][13]

o Observations: Following exposure, animals are observed for at least 14 days for mortality,
clinical signs of toxicity, and changes in body weight.[11][12] A full necropsy is performed at
the end of the observation period.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-Bromo-1-
tert-butyl-4-nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267598#2-bromo-1-tert-butyl-4-nitrobenzene-safety-

and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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